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Compound of Interest

Compound Name: Valspodar

Cat. No.: B1684362 Get Quote

Valspodar (also known as PSC-833) is a non-immunosuppressive cyclosporin analog

investigated for its role as a potent P-glycoprotein (P-gp) inhibitor to reverse multidrug

resistance in cancer therapy.[1][2] Due to its chemical properties and biological activity, proper

handling and disposal are paramount to ensure the safety of laboratory personnel and to

prevent environmental contamination. This document provides essential safety information and

detailed logistical procedures for the disposal of Valspodar in a research setting.

Hazard Identification and Safety Precautions
Valspodar is classified as a hazardous substance. It is harmful if swallowed and is very toxic to

aquatic life with long-lasting effects.[3] Under fire conditions, it may decompose and emit toxic

fumes.[3] Therefore, strict adherence to safety protocols is mandatory.

Table 1: Summary of Valspodar Hazards
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Hazard Category Description

Physical Hazard Combustible Solid.[1]

Health Hazards
Harmful if swallowed.[3] Can cause nerve

damage.[4]

Environmental Hazards
Very toxic to aquatic life with long-lasting effects.

[3]

Incompatibilities
Strong acids/alkalis, strong oxidizing/reducing

agents.[3]

Personnel handling Valspodar must wear appropriate Personal Protective Equipment (PPE),

including:

Eye/Face Protection: Tightly fitting safety goggles with side-shields.[5]

Skin Protection: Chemical-impermeable gloves and fire/flame resistant, impervious clothing.

[5]

Respiratory Protection: A full-face respirator should be used if exposure limits are exceeded

or if dust/aerosols are generated.[5]

Disposal Parameters
As an investigational drug, Valspodar waste is considered hazardous and must be disposed of

through a licensed chemical destruction facility.[3][5] The primary method for disposal is

controlled incineration.[5] While specific degradation studies outlining precise parameters for

Valspodar are not publicly available, general regulatory guidelines for the incineration of non-

halogenated chemical waste provide a baseline for its destruction.

Table 2: General Disposal and Incineration Parameters
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Parameter Guideline/Value Notes

Disposal Method
Licensed Hazardous Waste

Incineration

Do not dispose of in standard

trash or down the drain.[5]

Incineration Temperature ≥ 850 °C

General requirement for non-

halogenated organic waste to

ensure complete destruction.

Valspodar (C₆₃H₁₁₁N₁₁O₁₂) is a

non-halogenated peptide.[6]

Incineration Residence Time ≥ 2 seconds
General requirement to ensure

complete combustion of gases.

Sewer System Discharge Prohibited

Prevents contamination of

waterways due to high aquatic

toxicity.[3][5]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocol outlines the standard procedure for the collection and disposal of

Valspodar waste from a laboratory setting. This process must be conducted in accordance

with your institution's Environmental Health and Safety (EHS) guidelines and federal/local

regulations.

1. Waste Segregation and Collection

Identify all waste streams containing Valspodar, including pure (unused) product, solutions,

contaminated labware (e.g., vials, pipette tips, gloves), and spill cleanup materials.

Collect all Valspodar waste in a designated, compatible hazardous waste container. The

container must be chemically resistant, leak-proof, and have a secure, tight-fitting lid.[7][8]

2. Container Labeling and Storage

Obtain official HAZARDOUS WASTE labels from your institution's EHS department.[7]
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Affix a completed label to the waste container. The label must include:

The words "Hazardous Waste."

The full chemical name: "Valspodar (PSC-833)". Do not use abbreviations.[7]

The specific constituents and their approximate concentrations.

The name and contact information of the Principal Investigator (PI).[7]

The laboratory location (building and room number).[7]

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA). The SAA must be at or near the point of generation and under the control of the

laboratory personnel.[7][9]

3. Disposal of Contaminated Materials

Sharps: Needles, syringes, or other sharps contaminated with Valspodar must be placed in

a designated, puncture-proof sharps container that is also labeled as hazardous chemical

waste.[10]

PPE and Labware: Contaminated gloves, bench paper, and disposable labware should be

collected in the designated Valspodar hazardous waste container.[7]

Glassware: Reusable glassware must be decontaminated. A triple rinse with a suitable

solvent (e.g., ethanol) is a common practice. The rinsate must be collected and disposed of

as hazardous waste.

4. Disposal of Empty Containers

A container that held Valspodar is considered "empty" only after all contents have been

removed by standard practices.[11]

To render the container non-hazardous, it should be triple-rinsed with an appropriate solvent.

The rinsate from this process must be collected and managed as hazardous waste.[11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1684362?utm_src=pdf-body
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1684362?utm_src=pdf-body
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b1684362?utm_src=pdf-body
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.benchchem.com/product/b1684362?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once properly rinsed, deface the original label on the container before recycling or

discarding it as non-hazardous waste, in accordance with institutional policy.[11]

5. Arranging for Final Disposal

Keep the hazardous waste container sealed at all times, except when adding waste.[9]

When the container is full, or if waste has been accumulated for a period approaching your

institution's limit (e.g., 12 months), submit a chemical waste pickup request to your EHS

department.[7][9]

EHS personnel will then transport the waste for final disposal at a licensed hazardous waste

management facility.

Visualizations: Workflows and Mechanisms
The following diagrams illustrate the key processes associated with Valspodar's handling and

mechanism of action.
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Researcher's Responsibilities

EHS Responsibilities
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Caption: Workflow for the proper disposal of Valspodar waste in a laboratory setting.
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Caption: Mechanism of P-glycoprotein (P-gp) inhibition by Valspodar.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ≥98% (HPLC), P-glycoprotein (MDR1) inhibitor, powder | Sigma-Aldrich
[sigmaaldrich.com]

2. Valspodar: current status and perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Valspodar(PSC833)|121584-18-7|MSDS [dcchemicals.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1684362?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684362?utm_src=pdf-body
https://www.benchchem.com/product/b1684362?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/TW/zh/product/sigma/sml0572
https://www.sigmaaldrich.com/TW/zh/product/sigma/sml0572
https://pubmed.ncbi.nlm.nih.gov/15992133/
https://dcchemicals.com/msds/MSDS_DC9813.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Valspodar - Wikipedia [en.wikipedia.org]

5. chemicalbook.com [chemicalbook.com]

6. Valspodar | C63H111N11O12 | CID 5281884 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. odu.edu [odu.edu]

8. documents.uow.edu.au [documents.uow.edu.au]

9. ehrs.upenn.edu [ehrs.upenn.edu]

10. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]

11. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Valspodar: Comprehensive Procedures for Safe
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684362#valspodar-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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